Cas no 1565064-11-0 (2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde)

• Product Name: 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde
• CAS No: 1565064-11-0
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 6176142
• PubChem ID: 104217827
• Update Time: 2025-10-30

2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde
• 1565064-11-0
• 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]pyrimidine-5-carbaldehyde
• EN300-1293034

• Inchi： 1S/C11H12N4O/c1-8(2)10-3-4-15(14-10)11-12-5-9(7-16)6-13-11/h3-8H,1-2H3
• InChI Key： KFLCLFCHPDPMIO-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde

Comprehensive Overview of 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde (CAS No. 1565064-11-0): Properties, Applications, and Industry Insights

2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde (CAS No. 1565064-11-0) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This pyrazolylpyrimidine derivative features a carbaldehyde functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number (1565064-11-0) ensures precise identification in global chemical databases, addressing growing demands for traceability in R&D.

Recent studies highlight the compound’s role in developing kinase inhibitors, a hot topic in cancer drug discovery. Researchers are exploring its potential to modulate protein-protein interactions, aligning with trends in targeted therapy and precision medicine. The propan-2-yl (isopropyl) moiety enhances lipid solubility, a critical factor in optimizing drug bioavailability—a frequent search query among medicinal chemists.

In agrochemical applications, 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde serves as a precursor for crop protection agents. Its pyrimidine core mimics natural nucleotides, enabling interference with pest metabolic pathways. This aligns with the industry’s shift toward eco-friendly pesticides, a trending topic in green chemistry forums. Analytical techniques like HPLC and LC-MS (commonly searched methods) are employed to verify its purity, which typically exceeds 98% in commercial batches.

The compound’s carbaldehyde group offers reactive sites for Schiff base formation, a key reaction in designing metal-organic frameworks (MOFs). This connects to rising interest in MOF-based sensors for environmental monitoring. Stability tests under varying pH and temperature conditions (frequently asked questions in lab protocols) confirm its robustness in formulation processes.

Supply chain analytics reveal increased procurement of CAS 1565064-11-0 by contract research organizations (CROs), reflecting its utility in high-throughput screening. Patent landscapes show 12+ filings since 2020 involving this compound, particularly in EGFR inhibitor development—a trending search term in oncology. Proper storage recommendations (e.g., inert atmosphere, -20°C) are critical to maintain its aldehyde functionality, a point emphasized in chemical handling guidelines.

Environmental fate studies indicate moderate biodegradability of 2-3-(propan-2-yl)-1H-pyrazol-1-ylpyrimidine-5-carbaldehyde, prompting research into biocatalytic degradation methods. This responds to growing regulatory focus on API sustainability in pharmaceuticals. Computational modeling (QSPR/QSAR) predicts favorable ADMET properties, making it a candidate for fragment-based drug design—a technique gaining popularity in AI-driven drug discovery platforms.

In summary, 1565064-11-0 represents a multifaceted building block bridging medicinal chemistry and material science. Its structural features cater to contemporary needs in rational drug design and green synthesis, while analytical data supports quality assurance—addressing core concerns in both academic publications and industrial SOPs.